N-(3-pyridinylmethyl)-2-biphenylcarboxamide

• IUPAC Name: 2-phenyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C19H16N2O/c22-19(21-14-15-7-6-12-20-13-15)18-11-5-4-10-17(18)16-8-2-1-3-9-16/h1-13H,14H2,(H,21,22)
• InChI Key: MVLYGYPLWBFUJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NCC3=CN=CC=C3
• Molecular Formula: C19H16N2O
• Molecular Weight: 288.3 g/mol

Description

N-(3-pyridinylmethyl)-2-biphenylcarboxamide is a compound studied for its unique chemical structure and properties. Research on related compounds focuses on their synthesis, molecular structure, chemical reactions, and both physical and chemical properties.

Synthesis Analysis

Synthesis of N-(3-pyridinylmethyl)-2-biphenylcarboxamide and related compounds involves complex chemical reactions. For instance, the synthesis of pyridine-2,6-dicarboxamide derivatives through reactions involving aminophenyl with pyridine-2,6-dicarbonyl dichloride has been characterized by elemental analysis, FT-IR, NMR spectroscopies, and thermal analysis (Özdemir et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds is analyzed through techniques such as single-crystal X-ray diffraction. Studies on N,N‘-diphenylisophthalamide and pyridine-2,6-dicarboxylic acid bisphenylamide have utilized molecular orbital and crystal packing calculations to determine important intermolecular interactions (Malone et al., 1997).

Chemical Reactions and Properties

Research has explored the chemical reactions and properties of carboxamide-pyridine N-oxide derivatives, focusing on their potential for crystal engineering and pharmaceutical applications. The novel carboxamide-pyridine N-oxide synthon, for example, has been shown to assemble in a triple helix architecture (Reddy et al., 2006).

Physical Properties Analysis

Physical properties, such as solubility, thermal stability, and mechanical properties, are crucial for understanding the applications of these compounds. For instance, polyimides containing pyridine and biphenyl units have been synthesized and their thermal, mechanical, and optical properties thoroughly studied (Guan et al., 2015).

Chemical Properties Analysis

The chemical properties of N-(3-pyridinylmethyl)-2-biphenylcarboxamide derivatives include their interactions with biological molecules, as evidenced by studies on their DNA-binding capabilities. For example, La(III) and Ce(III) complexes containing N-phenyl-2-pyridinecarboxamide have been shown to bind to DNA, providing insights into their intercalative interaction modes (He et al., 2007).

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. If it shows promising biological activity, it could potentially be developed into a new drug or therapeutic agent.